Methyl 3-acetylbenzoate
Overview
Description
Methyl 3-acetylbenzoate is a chemical compound with the molecular formula C10H10O3 . It has an average mass of 178.185 Da and a monoisotopic mass of 178.062988 Da . This compound is used in scientific research and has diverse applications, ranging from pharmaceutical development to organic synthesis.
Synthesis Analysis
Methyl 3-acetylbenzoate can be synthesized from 3-acetylbenzoic acid . It can also be used as a starting material for the synthesis of various organic compounds. For example, it can be converted to 3-hydroxy-3-phenylpropanoic acid, a precursor to certain pharmaceutical drugs. Additionally, it can be used in the synthesis of other esters and amides through various organic reactions.Molecular Structure Analysis
The molecular structure of Methyl 3-acetylbenzoate consists of 10 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3 .Chemical Reactions Analysis
Methyl 3-acetylbenzoate can participate in various chemical reactions. For instance, it can be used as a reference standard in analytical chemistry, where the properties of an unknown compound are compared with those of the known standard to identify or quantify the unknown. It can also undergo nitration, an example of electrophilic substitution .Physical And Chemical Properties Analysis
Methyl 3-acetylbenzoate is a white to yellow solid . It has a molecular weight of 178.19 . The compound is stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Antitumor Applications
Methyl 3-acetylbenzoate and its derivatives have been studied for their potential in antitumor applications. For instance, research into benzothiazoles, which are structurally related to methyl 3-acetylbenzoate, has shown selective antitumor activity against various cancer cell lines. These studies highlight the significance of metabolic transformations like N-acetylation in determining the antitumor efficacy of these compounds (Chua et al., 1999).
Synthetic Applications
Methyl 3-acetylbenzoate is a key reactant in the synthesis of various chemical compounds. For example, it has been used in the synthesis of 3-phenyl-1H-pyrazole derivatives, which are intermediates for many biologically active compounds. These compounds hold promise in cancer therapy due to their potential in molecular targeted therapy, offering more selectivity and fewer side effects compared to traditional chemotherapy (Liu et al., 2017).
Biological Activity Studies
Studies have also been conducted on the biological activities of compounds derived from methyl 3-acetylbenzoate. For instance, research on 1-acyltriazoles, which can be synthesized from related compounds, has shown anti-inflammatory activity. This indicates potential pharmaceutical applications for derivatives of methyl 3-acetylbenzoate in the development of nonacidic anti-inflammatory agents (Wade et al., 1982).
Asymmetric Synthesis Applications
The compound has been utilized in asymmetric syntheses, such as the microbial asymmetric synthesis of 3-alkylphthalide derivatives. This synthesis involves the use of methyl 2-acetylbenzoate as a substrate, indicating its versatility in producing optically active compounds (Kitayama, 1997).
Development of Novel Compounds
Research on novel 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines synthesized from related compounds has shown antimicrobial activity. This indicates the potential of methyl 3-acetylbenzoate derivatives in the development of new antimicrobial agents (Paruch et al., 2020).
Safety and Hazards
Methyl 3-acetylbenzoate is associated with several safety hazards. It has been assigned the GHS07 pictogram, and the signal word for this compound is "Warning" . The hazard statements associated with this compound are H302, H315, H319, H332, and H335 . Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation .
properties
IUPAC Name |
methyl 3-acetylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCNUIUIDKJSGDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10919674 |
Source
|
| Record name | Methyl 3-acetylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-acetylbenzoate | |
CAS RN |
21860-07-1, 915402-27-6 |
Source
|
| Record name | Benzoic acid, 3-acetyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21860-07-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-acetylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-acetylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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